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Compound of Interest

Compound Name: Lithium bromide

Cat. No.: B125157

An in-depth technical guide on the core fundamental chemical properties of lithium bromide.

Introduction

Lithium bromide (LiBr) is an inorganic salt composed of lithium cations (Li*) and bromide
anions (Br™).[1][2][3] It is a chemical compound of significant interest due to its exceptionally
high hygroscopicity and solubility in water, making it highly effective as a desiccant in industrial
air conditioning and absorption refrigeration systems.[1][2][4][5] This guide provides a
comprehensive overview of the fundamental chemical and physical properties of lithium
bromide, detailed experimental protocols for its characterization, and relevant safety
information for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Lithium bromide is a white, crystalline, hygroscopic solid that forms a cubic crystal structure
similar to sodium chloride (rock salt).[1][2][6][7][8] It is odorless and stable under normal
conditions.[1][9] Its high affinity for water is one of its most notable characteristics, leading to its
primary application as a desiccant.[1][2][4][5] It is highly soluble not only in water but also in
polar organic solvents such as methanol, ethanol, and ether.[1][2][7][8][9]

Table 1: Physicochemical Properties of Lithium Bromide
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Property Value Citations
Chemical Formula LiBr [L110719]
Molar Mass 86.845 g/mol [L10719]
Appearance White, crystalline, hygroscopic AISI6I]
solid
Density 3.464 g/cm? [11161[7]
Melting Point 552 °C (1,026 °F) [11[41[7]
Boiling Point 1,265 °C (2,309 °F) [L110719]
Crystal Structure Cubic (Rock Salt, Fm-3m) [2][6][10]
Refractive Index (n20/D) 1.784 [4]18]
Table 2: Solubility of Lithium Bromide in Water
Temperature Solubility (g / 100 mL) Citations
0°C 143 [1]
20 °C 166.7 [1]4]
100 °C 266 [6]
Table 3: Thermodynamic Properties of Lithium Bromide
Property Value Citations
Standard Enthalpy of
Formation (AH°f) 3512 kJimol o]
Standard Gibbs Free Energy 342.0 KI/mol 6]

of Formation (AG°f)

Synthesis and Key Reactions
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Synthesis

Lithium bromide is typically prepared in the laboratory via the neutralization reaction between
a lithium base and hydrobromic acid.

e Reaction with Lithium Hydroxide: Lithium hydroxide reacts with hydrobromic acid to produce
lithium bromide and water.[1][9][11]

o LiOH + HBr - LiBr + H20[1][2]

e Reaction with Lithium Carbonate: An aqueous solution of lithium carbonate can be treated
with hydrobromic acid. This reaction yields lithium bromide, water, and carbon dioxide gas.

[1107]
o Li2COs + 2HBr — 2LiBr + Hz20 + COz[1]

The resulting salt solution is then evaporated to yield crystalline lithium bromide.[2]

Reactants Products

Lithium Carbonate (Li2COs3) ¥ Carbon Dioxide (COz2)

Hydrobromic Acid (HBr) Lithium Bromide (LiBr)

=

Lithium Hydroxide (LIOH) > Water (H20)

Click to download full resolution via product page

Caption: Common laboratory synthesis routes for Lithium Bromide.

Key Chemical Reactions
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Halogen Displacement: Lithium bromide reacts with chlorine gas in a single displacement
reaction to form lithium chloride and bromine.[1][2][7][9]

o 2LiBr + Cl2 - 2LiCl + Br2

Precipitation Reaction: When an aqueous solution of lithium bromide is mixed with silver
nitrate, a precipitate of silver bromide is formed.[7][9]

o LiBr(aqg) + AgNOs(aq) — AgBr(s) + LINOs(aq)

Organic Synthesis: LiBr serves as a versatile reagent in organic chemistry. It is used as a
catalyst in reactions such as the Biginelli reaction for synthesizing dihydropyrimidinones and
in the regioselective ring-opening of epoxides to form halohydrins.[12]

Experimental Protocols
Protocol for Determination of Aqueous Solubility

Objective: To determine the solubility of lithium bromide in water at a specific temperature by

constructing a solubility curve.

Methodology: This protocol involves preparing solutions of known concentrations and

determining the temperature at which crystallization (saturation) begins upon cooling.[13][14]
[15]

Preparation: Accurately weigh four different masses of anhydrous lithium bromide (e.g., 14
g, 16 g, 18 g, 20 g) and place each into a separate, labeled test tube.

Solvent Addition: Using a 10 mL graduated cylinder, add exactly 10.0 mL of deionized water
to each test tube.

Dissolution: Prepare a hot water bath using a 600 mL beaker on a hot plate. Place the test
tubes in the bath and heat, stirring each solution gently with a glass rod until all the LiBr has
completely dissolved.

Crystallization Point Determination: Remove one test tube from the hot water bath. Place a
thermometer into the solution.
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e Observation: Continuously stir the solution with the thermometer and observe carefully for
the first appearance of solid crystals. Record the temperature at which crystallization begins.
This is the saturation temperature.

o Replication: Repeat steps 4-5 for each of the remaining test tubes.

o Data Analysis: Convert the mass of LiBr in 10 mL of water to grams per 100 mL. Plot the
solubility ( /100 mL) on the y-axis against the saturation temperature (°C) on the x-axis to
generate a solubility curve.
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Weigh multiple samples of LiBr

:

Add 10 mL Hz20 to each sample

:

Heat in water bath until fully dissolved

:

Remove from heat and insert thermometer

:

Stir and observe for first crystal formation

:

Record crystallization temperature

:

Repeat for all samples

Plot Solubility vs. Temperature

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility curve of LiBr.

Protocol for Infrared (IR) Spectroscopy Analysis

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b125157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Obijective: To characterize anhydrous lithium bromide using Fourier-Transform Infrared (FTIR)
spectroscopy. Note: The fundamental Li-Br vibrational mode appears in the far-infrared (FIR)
region, which may require specialized optics.

Methodology: The KBr pellet method is standard for analyzing solid samples.

Sample Preparation: Due to its extreme hygroscopicity, anhydrous lithium bromide must be
handled in a dry environment (e.g., a glove box). Finely grind a small amount (~1-2 mg) of
LiBr with approximately 200 mg of dry, spectroscopic-grade potassium bromide (KBr) using
an agate mortar and pestle.

Pellet Formation: Transfer the homogenous powder mixture to a pellet press die. Apply
pressure (typically 7-10 tons) for several minutes to form a thin, transparent or translucent
pellet.

Spectrometer Setup: Place the KBr pellet into the sample holder of an FTIR spectrometer.

Data Acquisition: Purge the spectrometer's sample compartment with dry air or nitrogen to
minimize interference from atmospheric water vapor. Collect a background spectrum of the
empty sample holder.

Sample Spectrum: Place the sample pellet in the beam path and record the infrared
spectrum. The typical range is 4000-400 cm~1, but for LiBr, the key lattice vibrations are in
the far-infrared region (< 400 cm~1).[16]

Analysis: The resulting spectrum will show absorption bands corresponding to the vibrational
modes of the Li-Br bond. The absence of broad absorption bands around 3400 cm~* and
1640 cm~! indicates the absence of significant water contamination.

Safety and Handling
Lithium bromide is a hazardous substance that requires careful handling.
e Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[4][8][17][18]

Ingestion can lead to gastrointestinal irritation and may have effects on the central nervous
system.[8]
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o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat when handling the compound.

e Handling: Use in a well-ventilated area to avoid inhalation of dust. Avoid contact with skin,
eyes, and clothing. When dissolving in water, be aware that the process is exothermic and
generates heat.[8]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Due to its
hygroscopic nature, it must be protected from moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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